Cas no 3443-45-6 (1-Pyrenebutyric acid)

• Product Name: 1-Pyrenebutyric acid
• CAS No: 3443-45-6
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• MDL: MFCD00004141
• CID: 84746
• PubChem ID: 24855581
• Update Time: 2025-05-25

1-Pyrenebutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyren-1-yl)butanoic acid
• 1-Pyrenebutyric acid
• 1-Pyrenebutanoic acid
• 1-Pyrenebutyrate
• 1-Pyrenylbutyric acid
• 4-(1-Pyrenyl)butyric acid,PyBA
• 4-(3-Pyrenyl)bytyric acid
• PyBA
• pyrene-1-butyric acid
• Pyrene-3-butyric acid.
• pyrenebutyric acid
• 4-(1-Pyrenyl)butyric acid
• NSC 30833
• Pyrene-3-butyric acid
• Pyrenebutanoic acid
• 4-pyren-1-ylbutanoic acid
• gamma-(3-Pyrenyl)butyric acid
• CT0DC64E8Q
• .gamma.-(3-Pyrenyl)butyric acid
• QXYRRCOJHNZVDJ-UHFFFAOYSA-N
• 4-pyrenylbutanoic acid
• AK122376
• 1-PYRENEBUTYRICACID
• pyrene butyric acid
• 4-pyren-1-ylbutanoate
• H-GLU(OME)-OBZLTOS
• 25338-56-1
• SCHEMBL113945
• W-202411
• F08-0011
• DTXSID4063032
• MFCD00004141
• NSC30833
• MLS001181994
• 4-(1-Pyrene)butyric acid
• 1-Pyrenebutyric acid, 97%
• AC-27876
• FT-0608287
• HMS1473N10
• AKOS001570588
• SY012685
• Oprea1_319328
• NS00029662
• pyrene butanoic acid
• QXYRRCOJHNZVDJ-UHFFFAOYSA-
• AS-30096
• NCGC00176366-01
• HMS2865D19
• BP-28938
• SMR000567713
• InChI=1/C20H16O2/c21-18(22)6-2-3-13-7-8-16-10-9-14-4-1-5-15-11-12-17(13)20(16)19(14)15/h1,4-5,7-12H,2-3,6H2,(H,21,22)
• CCG-55743
• 4-(1-Pyrene)butanoic acid
• 4-(pyrene-1-yl)-butyric acid
• CHEMBL1484333
• SR-01000644752-1
• NSC-30833
• EINECS 222-354-7
• ChemDiv3_000296
• 4-(1-Pyrenyl)butanoic acid
• UNII-CT0DC64E8Q
• A822234
• 3443-45-6
• PD167333
• IDI1_019614
• CS-0155689
• LCZC297
• P1213
• DB-019338
• 4(1Pyrenyl)butyric acid
• DTXCID3038850
• 1pyrenebutanoic acid
• FP10759
• Pyrene3butyric acid
• Pyrene1butyric acid
• gamma(3Pyrenyl)butyric acid
• HY-W103047
• 1Pyrenylbutyric acid
• 1Pyrenebutyrate

• MDL： MFCD00004141
• Inchi： 1S/C20H16O2/c21-18(22)6-2-3-13-7-8-16-10-9-14-4-1-5-15-11-12-17(13)20(16)19(14)15/h1,4-5,7-12H,2-3,6H2,(H,21,22)
• InChI Key： QXYRRCOJHNZVDJ-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O
• BRN： 2140554

Computed Properties

• Exact Mass: 288.11500
• Monoisotopic Mass: 288.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Crystallization. A lipophilic red fluorescent fuel.
• Density: 1.296±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: 370.57°C (rough estimate)
• Flash Point: 412.3 °C
• Refractive Index: 1.4800 (estimate)
• Solubility: Insuluble (1.7E-4 g/L) (25 ºC),
• Water Partition Coefficient: Partially soluble in water.
• PSA: 37.30000
• LogP: 4.99130
• Solubility: Not determined

1-Pyrenebutyric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1-Pyrenebutyric acid

1-Pyrenebutyric Acid: A Comprehensive Overview

1-Pyrenebutyric acid, also known by its CAS number 3443-45-6, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH), with a butyric acid group attached at the 1-position. The combination of pyrene's aromatic structure and the carboxylic acid functionality introduces intriguing chemical and physical properties that make it a subject of interest in various fields, including materials science, pharmacology, and environmental chemistry.

The structure of 1-pyrenebutyric acid consists of a pyrene ring system, which is a fused arrangement of four benzene rings, connected to a four-carbon chain ending in a carboxylic acid group. This structure not only imparts the compound with hydrophobic properties due to the aromatic rings but also introduces hydrophilic characteristics from the carboxylic acid moiety. This amphiphilic nature makes it particularly useful in applications where both hydrophobic and hydrophilic interactions are required, such as in the formation of amphiphilic molecules or in drug delivery systems.

Recent studies have explored the use of 1-pyrenebutyric acid in the development of novel materials. For instance, researchers have investigated its potential as a building block for self-assembling materials. The compound's ability to form aggregates or vesicles in aqueous solutions has been leveraged to create nanostructures that can encapsulate drugs or other bioactive molecules. These findings highlight the compound's versatility and its potential role in advancing nanotechnology applications.

In addition to its material science applications, 1-pyrenebutyric acid has also been studied for its biological properties. The compound exhibits fluorescence under UV light due to the presence of the pyrene moiety, which makes it an attractive candidate for use as a fluorescent probe in biological imaging. Recent research has focused on modifying the compound to enhance its fluorescence quantum yield and stability under physiological conditions, paving the way for its use in real-time monitoring of cellular processes.

The synthesis of 1-pyrenebutyric acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of pyrene followed by hydrolysis to introduce the carboxylic acid group. However, this method often requires harsh reaction conditions and can lead to low yields due to the tendency of pyrene to undergo side reactions. To address these challenges, researchers have developed alternative synthetic routes that utilize milder conditions and catalysts, such as transition metal catalysts or enzymes, to improve reaction efficiency and selectivity.

The environmental impact of 1-pyrenebutyric acid has also been a topic of interest. As a derivative of pyrene, which is classified as an environmental pollutant due to its persistence and bioaccumulation potential, understanding the fate and toxicity of this compound is crucial. Recent studies have examined its degradation pathways under various environmental conditions, such as UV irradiation and microbial action. These studies aim to assess whether 1-pyrenebutyric acid poses similar risks as pyrene or if its functionalization reduces its environmental impact.

In conclusion, 1-pyrenebutyric acid, with its unique chemical structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from materials science and pharmacology to environmental chemistry, with ongoing studies focusing on enhancing its functionality and understanding its behavior in different environments. As research progresses, it is anticipated that this compound will find even more innovative uses that benefit various industries while maintaining sustainability and safety standards.